Cas no 83624-61-7 (L-Proline,4-(methylthio)-, trans- (9CI))

• Product Name: L-Proline,4-(methylthio)-, trans- (9CI)
• CAS No: 83624-61-7
• MF: C₆H₁₁NO₂S
• MW: 161.22204041481
• CID: 709084
• PubChem ID: 13419869
• Update Time: 2025-04-19

L-Proline,4-(methylthio)-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Proline,4-(methylthio)-, trans- (9CI)
• SCHEMBL7340833
• EN300-6486419
• 83624-61-7
• (2S,4R)-4-(Methylthio)pyrrolidine-2-carboxylic acid
• (2S,4R)-4-(methylsulfanyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C6H11NO2S/c1-10-4-2-5(6(8)9)7-3-4/h4-5,7H,2-3H2,1H3,(H,8,9)/t4-,5+/m1/s1
• InChI Key： KZLPQCNSZCKHAI-UHNVWZDZSA-N
• SMILES： S(C)[C@H]1CN[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 161.05104977g/mol
• Monoisotopic Mass: 161.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives